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Compound of Interest

Compound Name: N,N'-Dimethyltrimethyleneurea

Cat. No.: B108851 Get Quote

Navigating Chemical Intermediates: A
Comparative Analysis of N,N'-Dimethylurea
A comprehensive guide for researchers, scientists, and drug development professionals on the

experimental applications and comparative performance of N,N'-Dimethylurea. Due to the

limited availability of experimental data for N,N'-Dimethyltrimethyleneurea, this guide will

focus on the closely related and well-documented compound, N,N'-Dimethylurea (CAS 96-31-

1), also known as 1,3-Dimethylurea.

N,N'-Dimethylurea is a versatile chemical intermediate with significant applications in various

fields, including the synthesis of pharmaceuticals like caffeine and theophylline, and in the

textile industry as a formaldehyde-free finishing agent.[1][2] This guide provides a statistical

analysis of its performance, detailed experimental protocols, and a comparison with relevant

alternatives to aid in experimental design and substance selection.

Physicochemical and Toxicological Data Summary
A clear understanding of the physical, chemical, and toxicological properties of N,N'-

Dimethylurea is fundamental for its safe and effective use in experimental settings. The

following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₃H₈N₂O [1]

Molecular Weight 88.11 g/mol [3]

Melting Point 101-106 °C [1][2]

Boiling Point 268-270 °C [1][2]

Density 1.142 g/cm³ [2][3]

Water Solubility 765 g/L at 21.5 °C [1]

logP -0.49 [3]

Acute Oral Toxicity (LD50, Rat) 4000 mg/kg [4][5]

Performance in Key Applications: A Comparative
Overview
N,N'-Dimethylurea's utility is most prominent in two primary areas: as a precursor in chemical

synthesis and as a crosslinking agent in textile finishing.

Intermediate in Caffeine Synthesis
N,N'-Dimethylurea is a key building block in the industrial synthesis of caffeine.[1][6] The

process generally involves the reaction of N,N'-Dimethylurea with cyanoacetic acid to form an

intermediate, which is then further processed through cyclization and methylation steps.

Alternatives: Other synthetic routes to caffeine exist, such as the methylation of theobromine.[7]

[8] Greener synthetic approaches are also being explored, utilizing safer methylating agents

like dimethyl carbonate.[8] The choice of synthetic pathway often depends on factors like raw

material availability, cost, and desired purity of the final product.

Formaldehyde-Free Textile Finishing
In the textile industry, there is a significant move away from formaldehyde-releasing agents for

creating wrinkle-resistant fabrics due to health concerns. N,N'-Dimethylurea, often in

combination with glyoxal, serves as an effective formaldehyde-free crosslinking agent.[9]
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Alternatives: Polycarboxylic acids, such as 1,2,3,4-butanetetracarboxylic acid (BTCA) and citric

acid, are major alternatives for formaldehyde-free finishing.[10][11] While effective, they can be

more expensive and may require different curing conditions compared to dimethylurea-based

systems.[12] The performance of these alternatives in terms of wrinkle recovery, fabric

strength, and cost is a critical consideration for textile manufacturers.

Experimental Protocols
Synthesis of N,N'-Dimethyl-N-cyanoacetylurea (An
Intermediate for Heterocyclic Synthesis)
This protocol outlines the synthesis of a key derivative of N,N'-Dimethylurea used in the

preparation of various heterocyclic compounds.

Materials:

N,N'-Dimethylurea

Cyanoacetic acid

Acetic anhydride

Procedure:

React cyanoacetic acid with acetic anhydride to form a mixed anhydride.

Introduce N,N'-Dimethylurea to the reaction mixture.

The condensation reaction proceeds to yield N,N'-Dimethyl-N-cyanoacetylurea.[13]

Note: This is a generalized procedure. Specific reaction conditions such as temperature,

reaction time, and purification methods should be optimized for the desired yield and purity.

Mandatory Visualizations
Logical Workflow for Caffeine Synthesis from N,N'-
Dimethylurea
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The following diagram illustrates the key steps in a common synthetic route for caffeine,

highlighting the role of N,N'-Dimethylurea as a starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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